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For Researchers, Scientists, and Drug Development Professionals

Introduction
3-(2-Methoxyphenyl)propanoic acid, with the CAS number 6342-77-4, is a carboxylated

aromatic compound.[1] Structurally, it features a propanoic acid group attached to a benzene

ring substituted with a methoxy group at the ortho position. This arrangement imparts specific

chemical properties that make it a valuable intermediate in organic synthesis, particularly within

the pharmaceutical and fine chemical industries. Its role as a precursor allows for the synthesis

of more complex molecules, leveraging the reactivity of both its carboxylic acid function and the

aromatic ring for further chemical modifications. This guide provides a comprehensive overview

of its chemical and physical properties, a detailed experimental protocol for its synthesis, and a

discussion of its potential, though not definitively established, biological activities.

Chemical and Physical Properties
3-(2-Methoxyphenyl)propanoic acid is typically a white to pale cream crystalline powder.[2]

Its key physicochemical properties are summarized in the table below for easy reference and

comparison.
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Property Value Source(s)

CAS Number 6342-77-4 [1][2]

Molecular Formula C₁₀H₁₂O₃ [1][2]

Molecular Weight 180.20 g/mol [1][2]

Appearance
White to pale cream crystalline

powder
[2]

Melting Point 85-89 °C

Boiling Point 305 °C at 760 mmHg N/A

Flash Point 119.4 °C N/A

InChI Key
XSZSNLOPIWWFHS-

UHFFFAOYSA-N
[1]

SMILES COC1=CC=CC=C1CCC(=O)O N/A

Experimental Protocols
Synthesis of 3-(2-Methoxyphenyl)propanoic acid via
Catalytic Hydrogenation
A common and efficient method for the synthesis of 3-(2-Methoxyphenyl)propanoic acid is

the catalytic hydrogenation of 2-methoxycinnamic acid. This reaction selectively reduces the

carbon-carbon double bond of the cinnamic acid derivative without affecting the aromatic ring

or the carboxylic acid group.

Reaction Scheme:

Caption: Hypothesized inhibition of the cyclooxygenase pathway by arylpropionic acids.

This proposed mechanism involves the inhibition of COX-1 and COX-2 by the arylpropionic

acid derivative. By blocking these enzymes, the synthesis of prostaglandins from arachidonic

acid is prevented, thereby reducing inflammation, pain, and fever. Further research is required

to confirm if 3-(2-Methoxyphenyl)propanoic acid specifically follows this pathway and to

determine its potency and selectivity for the COX isoforms.
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Conclusion
3-(2-Methoxyphenyl)propanoic acid is a well-characterized chemical compound with

established physical and chemical properties. Its synthesis is readily achievable through

standard organic chemistry techniques, such as the catalytic hydrogenation of its cinnamic acid

precursor. While its primary utility lies in its role as a versatile intermediate for the synthesis of

more complex molecules, particularly in the pharmaceutical industry, its own biological activities

remain largely unexplored. Based on its structural class, a potential anti-inflammatory

mechanism via COX inhibition can be hypothesized, but this requires experimental validation.

This guide provides a solid foundation for researchers and drug development professionals

working with or considering the use of this compound in their synthetic and discovery efforts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-(2-Methoxyphenyl)propionic acid [webbook.nist.gov]

2. 3-(2-Methoxyphenyl)propionic acid, 98+% | Fisher Scientific [fishersci.ca]

To cite this document: BenchChem. [An In-depth Technical Guide to 3-(2-
Methoxyphenyl)propanoic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b180961#3-2-methoxyphenyl-propanoic-acid-cas-
number-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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